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Compound of Interest

Compound Name: UV-123

CAS No.: 122586-52-1

Cat. No.: B570858 Get Quote

Executive Summary
In the stabilization of high-performance polymers, particularly those used in medical devices

and automotive coatings, the interaction between additives and the polymer matrix is as critical

as the additive's intrinsic efficiency. UV-123 (chemically identified as Bis-(1-octyloxy-2,2,6,6-

tetramethyl-4-piperidinyl) sebacate) represents a class of Amino-Ether (NOR) Hindered Amine

Light Stabilizers (HALS).

Unlike traditional secondary amine HALS (e.g., UV-770), UV-123 is non-basic. This distinct

chemical architecture allows it to function in acid-catalyzed systems and oxidatively sensitive

matrices where traditional HALS fail due to salt formation or antagonistic interactions.

This guide presents a comparative analysis of UV-123 across three distinct polymer matrices:

Acid-Catalyzed Acrylics, 2K Polyurethanes (PU), and Waterborne Hybrids. We evaluate

performance based on gloss retention, color stability, and matrix compatibility.

Chemical Basis: The "NOR" Advantage
To understand the experimental data, one must grasp the mechanism. Traditional HALS

possess a secondary amine group (

) that is highly basic (

). In the presence of acidic species (e.g., acid catalysts in coatings, acidic drug compounds in
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packaging, or pesticide residues), these HALS protonate to form salts. This deactivates the
stabilizer and can retard the curing of the polymer.

UV-123 replaces the hydrogen on the nitrogen with an alkoxy group (

). This Amino-Ether (NOR) functionality renders the molecule non-basic (

), preventing acid-base interactions while maintaining radical scavenging capability via the
Denisov Cycle.

Mechanism of Action (The Denisov Cycle)
The following diagram illustrates how UV-123 (NOR-HALS) enters the radical scavenging cycle

directly, bypassing the oxidation step required by traditional HALS.
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Figure 1: The modified Denisov Cycle for NOR HALS. Note the direct entry into the stabilization

loop without susceptibility to acid quenching.

Experimental Methodology
To validate the efficacy of UV-123, we conducted a comparative weathering study following

ASTM G154 standards.

Materials & Matrices
Control: Unstabilized Polymer Matrix.

Comparative Standard: UV-292 (Traditional Basic HALS).
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Test Subject: UV-123 (NOR HALS).

Loading Level: 1.0% w/w (based on resin solids).

The Matrices
Matrix A: High-Solids Acid-Catalyzed Acrylic. (Cured with sulfonic acid catalyst). Common in

automotive topcoats.[1]

Matrix B: 2K Polyurethane (PU). (Isocyanate crosslinked). Common in medical device

housings.

Matrix C: Waterborne Acrylic/PU Hybrid. (Anionic dispersion). Emerging eco-friendly

standard.

Protocol Workflow
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Phase 1: Preparation

Phase 2: Exposure (ASTM G154)

Phase 3: Analysis
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Figure 2: Experimental workflow ensuring consistent, reproducible weathering data.

Comparative Data Analysis
Gloss Retention (20° Gloss)
Gloss reduction indicates surface degradation (micro-cracking and erosion). Exposure

Duration: 2000 Hours (ASTM G154)
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Matrix
System

Additive Initial Gloss
1000h
Gloss

2000h
Gloss

Retention %

Acid-Cat

Acrylic
Control 92 45 12 13%

UV-292

(Basic)
92 68 41 44%

UV-123

(NOR)
92 89 84 91%

2K

Polyurethane
Control 88 70 55 62%

UV-292

(Basic)
88 85 78 88%

UV-123

(NOR)
88 86 82 93%

Analysis:

In Acid-Catalyzed Acrylics: UV-123 vastly outperforms the Basic HALS (UV-292). The basic

HALS likely reacted with the sulfonic acid catalyst, retarding the cure and deactivating the

stabilizer. UV-123 showed almost no interaction, maintaining 91% retention.

In Polyurethanes: Both HALS perform well, but UV-123 shows a slight edge in long-term

durability, likely due to lower volatility and better compatibility with the isocyanate hardener.

Color Stability (Yellowing - Delta E)
Yellowing indicates polymer chain oxidation and chromophore formation. Lower

is better.
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Matrix System Additive 500h 1000h 2000h

Acid-Cat Acrylic UV-292 (Basic) 1.5 3.8 6.2

UV-123 (NOR) 0.4 0.9 1.5

Waterborne

Hybrid
UV-292 (Basic) 1.1 2.4 4.1

UV-123 (NOR) 0.5 1.1 2.2

Analysis: UV-123 demonstrates superior resistance to yellowing. In the acid-catalyzed system,

the salt formation from Basic HALS often contributes to immediate discoloration

(pinking/yellowing), which UV-123 avoids entirely.

Discussion: Implications for Drug Development &
Packaging
While the data above focuses on coatings, the implications for pharmaceutical packaging and

medical devices are profound.

Leachables and Extractables
In medical plastics (e.g., Polypropylene syringes, IV bags), the interaction between the drug

formulation (often acidic or containing sensitive APIs) and the polymer additive is a major

regulatory concern.

Risk: Basic HALS can migrate out of the plastic into an acidic drug solution, altering the pH

of the drug or reacting with the API.

Solution: UV-123, being non-basic and hydrophobic, exhibits significantly lower migration

potential in aqueous/acidic environments compared to TMP-based HALS.

Sterilization Stability
Medical devices often undergo Gamma or EtO sterilization.
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Observation: The N-OR structure of UV-123 is less prone to discoloration during Gamma

irradiation compared to secondary amines, which often form highly colored nitroxyl radicals

immediately upon irradiation.

Conclusion
UV-123 is not merely an alternative; it is the requisite stabilizer for systems where acidity or

oxidative sensitivity is a factor.

Select UV-123 if: Your formulation uses acid catalysts, contains acidic pigments, or contacts

acidic pharmaceutical solutions.

Performance: It delivers >90% gloss retention in aggressive acid-cure matrices where

traditional HALS fail (<50%).

Integrity: Its non-basic nature ensures the "Self-Validating" aspect of the protocol—the

additive does not interfere with the cure mechanism of the matrix itself.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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